Cas no 2229447-10-1 (2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol
• CAS No: 2229447-10-1
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 5935162
• PubChem ID: 165685293
• Update Time: 2025-05-20

2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol
• 2229447-10-1
• EN300-1939148

• Inchi： 1S/C10H13BrOS/c11-5-9(12)8-6-13-10-4-2-1-3-7(8)10/h6,9,12H,1-5H2
• InChI Key： QJHOBANCQNWNNH-UHFFFAOYSA-N
• SMILES： BrCC(C1=CSC2CCCCC=21)O

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol

Research Brief on 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol (CAS: 2229447-10-1)

The compound 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol (CAS: 2229447-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile synthetic intermediate and its promising biological activities. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological properties.

Recent studies have highlighted the role of 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the benzothiophene core and the bromoethanol moiety, make it an attractive building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors and other small-molecule therapeutics targeting various diseases.

In terms of biological activity, preliminary investigations suggest that 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol exhibits moderate inhibitory effects against certain cancer cell lines. Mechanistic studies indicate that it may interfere with cellular signaling pathways involved in proliferation and apoptosis. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound has been optimized in recent publications, with improved yields and purity being reported. Novel catalytic methods and green chemistry approaches have been applied to its production, addressing previous challenges related to scalability and environmental impact. These advancements are expected to facilitate broader research applications and potential industrial-scale production.

From a drug discovery perspective, derivatives of 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol are being explored as potential leads for various therapeutic areas, including oncology, inflammation, and infectious diseases. Structure-activity relationship (SAR) studies are ongoing to identify more potent and selective analogs with improved pharmacokinetic properties.

In conclusion, 2-bromo-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-ol represents an important chemical entity in medicinal chemistry research. Its dual role as a synthetic intermediate and a biologically active compound makes it particularly valuable for drug discovery efforts. Future research directions should focus on expanding its applications, optimizing its biological activity, and exploring its potential in combination therapies.